ethyl N-({[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]amino}carbonyl)glycinate

• IUPAC Name: ethyl 2-[[3,5-dimethyl-1-[(3-methylphenyl)methyl]pyrazol-4-yl]carbamoylamino]acetate
• InChI: InChI=1S/C18H24N4O3/c1-5-25-16(23)10-19-18(24)20-17-13(3)21-22(14(17)4)11-15-8-6-7-12(2)9-15/h6-9H,5,10-11H2,1-4H3,(H2,19,20,24)
• InChI Key: XNECKURMICQLGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NC1=C(N(N=C1C)CC2=CC=CC(=C2)C)C
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

Ethyl N-({[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]amino}carbonyl)glycinate is a useful research compound. Its molecular formula is C18H24N4O3 and its molecular weight is 344.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 344.18484064 g/mol and the complexity rating of the compound is 460. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Methods and Applications

Catalytic Synthesis and Derivative Applications

Ethyl N-(diphenylmethylene)glycinate undergoes various catalytic reactions under solid-liquid phase transfer catalysis conditions, leading to α-alkylated aspartic and glutamic acid derivatives, bicyclic amino acids, and derivatives featuring pyrazolone and isoxazolone moieties. These transformations indicate its utility in synthesizing complex amino acid derivatives and heterocycles, potentially useful in medicinal chemistry and material science (López et al., 1996).

Crystal Structure and Biological Activity

The crystal structure of ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate was determined, revealing its potential for fungicidal and plant growth regulation activities. This indicates its application in agricultural chemistry for developing new pesticides or plant growth regulators (Minga, 2005).

Catalyst-free Synthesis of Zwitterion Derivatives

Ethyl glyoxalate's reaction with 2-aminopyridines and cyclic 1,3-dicarbonyl compounds for synthesizing 3-hydroxyimidazo[1,2-a]pyridine zwitterion derivatives suggests a catalyst-free method for creating novel zwitterionic compounds. Such derivatives could find applications in pharmaceuticals as intermediates or in materials science for their unique electronic properties (Ghandi et al., 2017).

Corrosion Inhibition

A study on bipyrazole derivatives, including a compound similar in structure to ethyl N-({[3,5-dimethyl-1-(3-methylbenzyl)-1H-pyrazol-4-yl]amino}carbonyl)glycinate, showed potential activity as corrosion inhibitors. This application is critical for industrial maintenance, suggesting the compound's derivatives could serve as effective corrosion inhibitors in metal processing or preservation (Wang et al., 2006).